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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

[Shanghái, China] – Demethylsonchifolin, a naturally occurring sesquiterpenoid lactone, has

garnered interest within the scientific community for its potential biological activities. This

technical guide provides a comprehensive overview of its chemical structure, known properties,

and putative biological effects, with a focus on its potential modulation of inflammatory

pathways.

Chemical Structure and Properties
Demethylsonchifolin is a complex organic molecule with the chemical formula C₂₀H₂₄O₆ and

a molecular weight of 360.4 g/mol . Its systematic IUPAC name is (3aR,4R,6E,10Z,11aR)-10-

methyl-4-{[(2Z)-2-methylbut-2-enoyl]oxy}-3-methylene-2-oxo-2,3,3a,4,5,8,9,11a-

octahydrocyclodeca[b]furan-6-carboxylic acid. The structure features a ten-membered

carbocyclic ring fused to a γ-lactone ring, a characteristic feature of many bioactive

sesquiterpenoids.

Table 1: Physicochemical Properties of Demethylsonchifolin
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Property Value Source

CAS Number 956384-55-7

Molecular Formula C₂₀H₂₄O₆

Molecular Weight 360.4 g/mol

Predicted Boiling Point 563.2 ± 50.0 °C

Predicted Density 1.21 ± 0.1 g/cm³

Predicted pKa 4.49 ± 0.60

Spectral Data
Detailed experimental spectral data for Demethylsonchifolin, including ¹H NMR, ¹³C NMR,

and mass spectrometry, are not readily available in public databases. However, based on its

chemical structure, characteristic signals can be predicted.

¹H and ¹³C NMR Spectroscopy: The ¹H NMR spectrum would be expected to show a complex

pattern of signals corresponding to the numerous protons in different chemical environments,

including olefinic protons, protons adjacent to oxygen atoms, and methyl groups. The ¹³C NMR

spectrum would display 20 distinct signals, including those for carbonyl carbons, olefinic

carbons, and carbons of the fused ring system.

Mass Spectrometry: The mass spectrum of Demethylsonchifolin would show a molecular ion

peak corresponding to its molecular weight. The fragmentation pattern would likely involve the

loss of the ester side chain and other characteristic cleavages of the sesquiterpene lactone

core.

Biological Activity and Signaling Pathways
Demethylsonchifolin is isolated from Smallanthus sonchifolius, a plant commonly known as

yacon. While specific studies on the biological activity of Demethylsonchifolin are limited,

related compounds and other sesquiterpenoid lactones have been reported to possess a range

of biological effects, including anti-inflammatory properties.
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A key signaling pathway implicated in inflammation is the Nuclear Factor-kappa B (NF-κB)

pathway.[1] This pathway plays a central role in regulating the expression of pro-inflammatory

genes, such as those encoding cytokines like TNF-α and IL-6. The activation of NF-κB involves

the phosphorylation and subsequent degradation of its inhibitory protein, IκBα, allowing the p65

subunit of NF-κB to translocate to the nucleus and initiate gene transcription.[2][3]

Although direct evidence is lacking for Demethylsonchifolin, it is hypothesized that it may

exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This could occur

through the inhibition of IκBα phosphorylation or by preventing the nuclear translocation of the

p65 subunit.
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Hypothesized inhibition of the NF-κB signaling pathway by Demethylsonchifolin.

Experimental Protocols
While specific experimental protocols for Demethylsonchifolin are not available, the following

are generalized methodologies that can be adapted for its study.

Isolation of Sesquiterpenoids from Smallanthus
sonchifolius
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A general procedure for the isolation of sesquiterpenoids from the leaves of Smallanthus

sonchifolius involves extraction with an organic solvent followed by chromatographic

separation.

Extraction: Dried and powdered leaves of S. sonchifolius are extracted with a solvent such

as ethanol or methanol at room temperature.

Solvent Partitioning: The crude extract is then partitioned between different immiscible

solvents (e.g., hexane, ethyl acetate, and water) to separate compounds based on polarity.

Chromatography: The fraction containing the sesquiterpenoids is subjected to column

chromatography on silica gel, followed by further purification using techniques like

preparative High-Performance Liquid Chromatography (HPLC) to isolate individual

compounds like Demethylsonchifolin.[4]
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General workflow for the isolation of Demethylsonchifolin.

Cell Viability Assay (MTT Assay)
To assess the cytotoxicity of Demethylsonchifolin, a colorimetric MTT assay can be

performed.[5][6]

Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages) in a 96-well plate and allow them

to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Demethylsonchifolin
for a specified period (e.g., 24 hours).

MTT Addition: Add MTT solution to each well and incubate to allow for the formation of

formazan crystals by viable cells.

Solubilization and Measurement: Solubilize the formazan crystals with a suitable solvent

(e.g., DMSO) and measure the absorbance at a specific wavelength (e.g., 570 nm) using a

microplate reader. Cell viability is calculated as a percentage relative to untreated control

cells.

Cytokine Production Assay (ELISA)
The effect of Demethylsonchifolin on the production of pro-inflammatory cytokines like TNF-α

and IL-6 can be quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[7][8]

Cell Culture and Treatment: Culture cells (e.g., RAW 264.7 macrophages) and pre-treat with

different concentrations of Demethylsonchifolin.

Stimulation: Induce an inflammatory response by stimulating the cells with an agent like

lipopolysaccharide (LPS).

Supernatant Collection: Collect the cell culture supernatant containing the secreted

cytokines.
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ELISA: Perform a sandwich ELISA using specific antibodies for the cytokine of interest (e.g.,

TNF-α or IL-6) according to the manufacturer's protocol. The concentration of the cytokine is

determined by comparing the sample absorbance to a standard curve.

Western Blot Analysis for NF-κB Pathway Proteins
To investigate the effect of Demethylsonchifolin on the NF-κB signaling pathway, the levels of

key proteins such as phosphorylated IκBα and nuclear p65 can be assessed by Western

blotting.[2][3]

Cell Treatment and Lysis: Treat cells with Demethylsonchifolin and/or an inflammatory

stimulus. Lyse the cells to extract total protein or perform subcellular fractionation to separate

cytoplasmic and nuclear proteins.

Protein Quantification: Determine the protein concentration of the lysates.

SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis

and transfer them to a membrane (e.g., PVDF).

Immunoblotting: Probe the membrane with primary antibodies specific for the target proteins

(e.g., anti-phospho-IκBα, anti-p65) followed by incubation with a secondary antibody

conjugated to an enzyme (e.g., HRP).

Detection: Detect the protein bands using a chemiluminescent substrate and an imaging

system. The band intensities can be quantified to determine the relative protein levels.

Conclusion
Demethylsonchifolin represents a promising natural product for further investigation into its

potential anti-inflammatory properties. While direct experimental evidence is currently limited,

its structural similarity to other bioactive sesquiterpenoid lactones suggests that it may

modulate key inflammatory signaling pathways such as the NF-κB pathway. The experimental

protocols outlined in this guide provide a framework for researchers to explore the chemical

and biological characteristics of Demethylsonchifolin in greater detail, paving the way for

potential applications in drug discovery and development. Further research is warranted to fully

elucidate its mechanism of action and therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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